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Compound of Interest

Compound Name:
1-Bromo-3-(bromomethyl)-2-

fluorobenzene

Cat. No.: B117381 Get Quote

Technical Support Center: 1-Bromo-3-
(bromomethyl)-2-fluorobenzene
This guide provides essential information for the safe handling and disposal of 1-Bromo-3-
(bromomethyl)-2-fluorobenzene, targeting researchers, scientists, and drug development

professionals. The following sections offer a summary of the compound's properties, frequently

asked questions, and a troubleshooting guide for common experimental issues.

Summary of Physicochemical and Hazard Data
For easy reference, the key quantitative data for 1-Bromo-3-(bromomethyl)-2-fluorobenzene
is summarized in the table below.

Property Value Source(s)

Molecular Formula C₇H₅Br₂F [1][2]

Molecular Weight 267.92 g/mol [1][2]

CAS Number 149947-16-0 [1]

Appearance Solid

Storage Temperature Refrigerator
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Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Bromo-3-(bromomethyl)-2-
fluorobenzene?

A1: This compound is classified as a corrosive material that causes severe skin burns and eye

damage.[1][3] It is crucial to handle it with appropriate personal protective equipment (PPE) to

avoid direct contact.

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When working with 1-Bromo-3-(bromomethyl)-2-fluorobenzene, you must wear

protective gloves, protective clothing, eye protection (safety goggles or a face shield), and

ensure you are working in a well-ventilated area, preferably under a chemical fume hood.[3]

Q3: How should I properly store 1-Bromo-3-(bromomethyl)-2-fluorobenzene?

A3: It is recommended to store this chemical in a dry, cool, and well-ventilated place in a tightly

closed container, specifically in a corrosives area and under refrigeration.[4]

Q4: What should I do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately take off all contaminated clothing and rinse the skin

with water or shower.[3] For eye contact, rinse cautiously with water for several minutes,

removing contact lenses if present and easy to do, and continue rinsing.[3] In both instances,

immediate medical attention is required.[3]

Q5: How should I dispose of waste containing 1-Bromo-3-(bromomethyl)-2-fluorobenzene?

A5: This material should be treated as hazardous waste. It is recommended to dissolve or mix

the material with a combustible solvent and burn it in a chemical incinerator equipped with an

afterburner and scrubber. All disposal practices must adhere to local, state, and federal

regulations. Do not reuse empty containers; they should be disposed of as unused product.

Troubleshooting Guide
This section addresses specific issues that users might encounter during their experiments with

1-Bromo-3-(bromomethyl)-2-fluorobenzene.
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Problem 1: The compound has solidified and is difficult to dispense.

Solution: As this compound is a solid at room temperature, you may need to gently warm the

container to melt the contents for easier dispensing. This should be done carefully in a

controlled environment, such as a warm water bath, avoiding excessive heat. Always

perform this in a chemical fume hood.

Problem 2: I observe discoloration of the compound upon storage.

Solution: Discoloration could indicate degradation or contamination. It is crucial to store the

compound in a tightly sealed container, away from light and moisture, and at the

recommended refrigerator temperature to maintain its stability.[4] If you suspect degradation,

it is advisable to use a fresh batch for sensitive experiments.

Problem 3: A small spill has occurred in the chemical fume hood.

Solution: For a small spill, you should absorb it with an inert material such as sand, silica gel,

or an acid binder.[4] The absorbed material should then be collected into a suitable, closed

container for disposal as hazardous waste.[4] Ensure you are wearing appropriate PPE

during the cleanup process.

Experimental Workflow and Safety Protocols
The following diagrams illustrate the recommended workflows for safely handling and disposing

of 1-Bromo-3-(bromomethyl)-2-fluorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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